Cas no 154447-03-7 (Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester)
154447-03-7 structure
Product Name:Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester
CAS No:154447-03-7
MF:C7H6F3NO3S
MW:241.187651157379
CID:106578
PubChem ID:15353509
Update Time:2025-04-18
Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester
- (5-methylpyridin-2-yl) trifluoromethanesulfonate
- 5-Methyl-2-(trifluoromethanesulfonyl)Oxypyridine
- 5-METHYLPYRIDIN-2-YL TRIFLUOROMETHANESULFONATE
- 2-Trifluoromethanesulfonyloxy-5-methylpyridine
- SCHEMBL16548489
- J-400318
- 154447-03-7
- IULKVMJKTKNACP-UHFFFAOYSA-N
- DTXSID00571886
-
- Inchi: 1S/C7H6F3NO3S/c1-5-2-3-6(11-4-5)14-15(12,13)7(8,9)10/h2-4H,1H3
- InChI Key: IULKVMJKTKNACP-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=CN=1
Computed Properties
- Exact Mass: 241.00208
- Monoisotopic Mass: 241.00204871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 56.26
Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. Agricultural
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